Cas no 1261449-31-3 (3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261449-31-3
• MF: C₁₂H₇F₄NO₂
• MW: 273.1830971241
• CID: 4920825
• Update Time: 2025-05-19

3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO2/c13-10-6-17-5-9(11(10)18)7-1-3-8(4-2-7)19-12(14,15)16/h1-6H,(H,17,18)
• InChI Key： RKMJHXSIXWQTDK-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(C1=O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Additional information on 3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261449-31-3)

3-Fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261449-31-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound encompasses several key features that make it particularly intriguing for researchers. The presence of a fluoro substituent at the 3-position of the pyridine ring introduces a level of electronic and steric modulation that can significantly influence its biological activity. Additionally, the hydroxyl group at the 4-position and the trifluoromethoxy phenyl moiety at the 5-position contribute to its complex intermolecular interactions, which are essential for binding to biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The pyridine core of this compound is a well-known scaffold in medicinal chemistry, often employed in the design of drugs targeting central nervous system disorders. The introduction of fluorine and trifluoromethoxy groups enhances the lipophilicity and metabolic stability of the molecule, making it a potentially valuable asset in pharmacokinetic optimization.

The hydroxyl group in this compound also serves as a potential site for further derivatization, allowing for the creation of analogs with tailored biological properties. This flexibility is particularly important in drug discovery, where subtle modifications can lead to significant changes in potency, selectivity, and pharmacological profile.

Recent studies have highlighted the potential of fluorinated pyridines as key components in anti-inflammatory and neuroprotective agents. For instance, compounds with similar structural motifs have been investigated for their ability to inhibit inflammatory cytokine production and modulate neurotransmitter activity. The specific arrangement of substituents in 3-fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine may confer unique properties that make it effective against these conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in pharmaceutical development.

The pharmacological evaluation of 3-fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine has revealed promising preliminary results. In vitro assays have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in neurological disorders. The compound's interaction with these targets suggests potential therapeutic applications in areas such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

Moreover, the presence of both hydroxyl and trifluoromethoxy groups provides multiple opportunities for hydrogen bonding and dipole-dipole interactions with biological macromolecules. These interactions are critical for achieving high affinity and selectivity, which are essential characteristics of effective drugs. The three-dimensional structure of this compound can be further optimized through computational modeling techniques to enhance its binding affinity to target proteins.

The role of fluorine atoms in medicinal chemistry is well-documented, with their ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and cell membrane permeability. In 3-fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine, the fluorine atom at the 3-position contributes to these properties by influencing electronic distribution across the molecule. This electronic modulation can enhance binding interactions with biological targets while minimizing off-target effects.

The trifluoromethoxy group at the 5-position adds another layer of complexity to the compound's behavior. This group is known for its ability to increase metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. Such stability is crucial for maintaining therapeutic efficacy over time and reducing the need for frequent dosing.

In conclusion, 3-fluoro-4-hydroxy-5-(4-(trifluoromethoxy)phenyl)pyridine represents a compelling example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of substituents makes it an attractive candidate for further investigation in drug discovery programs targeting neurological and inflammatory diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a crucial role in developing next-generation therapeutics.